Cas no 1805762-99-5 (3-(3-Chloro-2-oxopropyl)-2-methylbenzaldehyde)

• Product Name: 3-(3-Chloro-2-oxopropyl)-2-methylbenzaldehyde
• CAS No: 1805762-99-5
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• CID: 5007357
• Update Time: 2025-07-24

3-(3-Chloro-2-oxopropyl)-2-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloro-2-oxopropyl)-2-methylbenzaldehyde

• Inchi： 1S/C11H11ClO2/c1-8-9(5-11(14)6-12)3-2-4-10(8)7-13/h2-4,7H,5-6H2,1H3
• InChI Key： PQZCHZUZXBCVBJ-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC=C(C=O)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• XLogP3: 2
• Topological Polar Surface Area: 34.1

Additional information on 3-(3-Chloro-2-oxopropyl)-2-methylbenzaldehyde

Introduction to 3-(3-Chloro-2-oxopropyl)-2-methylbenzaldehyde (CAS No. 1805762-99-5)

3-(3-Chloro-2-oxopropyl)-2-methylbenzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1805762-99-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic aldehyde derivative features a unique structural framework that has garnered attention for its potential applications in synthetic chemistry and medicinal chemistry. The presence of both chloro and aldehyde functional groups, coupled with a methyl-substituted benzene ring, makes it a versatile intermediate for the development of various chemical entities.

The compound's molecular structure consists of a benzene ring substituted at the 2-position with a methyl group and at the 3-position with a chloro group. The 2-oxopropyl side chain introduces an aldehyde functionality, which is a key feature for further chemical transformations. This combination of structural elements positions 3-(3-Chloro-2-oxopropyl)-2-methylbenzaldehyde as a valuable building block in the synthesis of more complex molecules, particularly in the context of drug discovery and development.

In recent years, there has been growing interest in exploring the pharmacological properties of aromatic aldehydes due to their diverse biological activities. Studies have demonstrated that aldehydes can serve as pharmacophores in various therapeutic agents, including antimicrobial, anti-inflammatory, and anticancer compounds. The specific arrangement of functional groups in 3-(3-Chloro-2-oxopropyl)-2-methylbenzaldehyde may contribute to its potential role in modulating biological pathways, making it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex heterocyclic compounds. Heterocycles are widely recognized for their importance in medicinal chemistry, with many FDA-approved drugs containing heterocyclic moieties. The chloro and aldehyde groups in 3-(3-Chloro-2-oxopropyl)-2-methylbenzaldehyde provide reactive sites for nucleophilic substitution reactions, enabling the introduction of additional functional groups or linking units to form larger molecular structures.

Recent advancements in synthetic methodologies have highlighted the importance of efficient and scalable synthetic routes for pharmaceutical intermediates. The synthesis of 3-(3-Chloro-2-oxopropyl)-2-methylbenzaldehyde has been optimized through various approaches, including Friedel-Crafts acylation followed by selective functionalization. These methods leverage modern catalytic systems and green chemistry principles to enhance yield and reduce environmental impact.

The role of computational chemistry in drug discovery has also played a crucial role in understanding the potential applications of 3-(3-Chloro-2-oxopropyl)-2-methylbenzaldehyde. Molecular modeling studies have been employed to predict binding interactions with biological targets, providing insights into its pharmacological profile. These computational approaches complement experimental efforts by allowing rapid screening of virtual libraries and identification of promising candidates for further validation.

In addition to its synthetic utility, 3-(3-Chloro-2-oxopropyl)-2-methylbenzaldehyde has been explored in the context of material science. Aldehydes are known to participate in cross-coupling reactions that can lead to the formation of polymers and copolymers with tailored properties. The incorporation of this compound into polymer matrices may enhance material performance, particularly in applications requiring chemical reactivity or functional group integration.

The future prospects for 3-(3-Chloro-2-oxopropyl)-2-methylbenzaldehyde are promising, with ongoing research focusing on expanding its applications across multiple domains. As synthetic chemists continue to develop innovative methodologies, the accessibility and versatility of this compound will likely increase, opening new avenues for exploration in pharmaceuticals, agrochemicals, and specialty materials.

In conclusion, 3-(3-Chloro-2-oxopropyl)-2-methylbenzaldehyde (CAS No. 1805762-99-5) represents a fascinating compound with significant potential in organic synthesis and medicinal chemistry. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel chemical entities with therapeutic or material science applications.